Cas no 1698991-31-9 (8-chloro-5-methyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 8-chloro-5-methyl-1,2,3,4-tetrahydroquinoline
• CAS No: 1698991-31-9
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• MDL: MFCD29047443
• CID: 4611572
• PubChem ID: 70470691
• Update Time: 2025-06-07

8-chloro-5-methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-chloro-1,2,3,4-tetrahydro-5-methyl-
• 8-chloro-5-methyl-1,2,3,4-tetrahydroquinoline

• MDL： MFCD29047443
• Inchi： 1S/C10H12ClN/c1-7-4-5-9(11)10-8(7)3-2-6-12-10/h4-5,12H,2-3,6H2,1H3
• InChI Key： ONUHYBTVSQFHDI-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=CC=C2Cl)CCC1

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 8-chloro-5-methyl-1,2,3,4-tetrahydroquinoline

Introduction to 8-chloro-5-methyl-1,2,3,4-tetrahydroquinoline (CAS No. 1698991-31-9)

8-chloro-5-methyl-1,2,3,4-tetrahydroquinoline, identified by the CAS number 1698991-31-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of both chloro and methyl substituents on the quinoline ring system introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural features of 8-chloro-5-methyl-1,2,3,4-tetrahydroquinoline contribute to its remarkable chemical versatility. The chloro group at the 8-position enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. Meanwhile, the methyl group at the 5-position influences the electronic distribution across the ring, potentially modulating interactions with biological targets. These structural elements make it an attractive candidate for further derivatization and optimization.

In recent years, there has been a surge in research focused on tetrahydroquinoline derivatives due to their demonstrated efficacy in various pharmacological contexts. Studies have highlighted the potential of these compounds as inhibitors of enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer. Specifically, 8-chloro-5-methyl-1,2,3,4-tetrahydroquinoline has been investigated for its interaction with cytochrome P450 enzymes and its ability to modulate transcription factors relevant to disease progression.

One of the most compelling aspects of 8-chloro-5-methyl-1,2,3,4-tetrahydroquinoline is its role as a precursor in synthesizing more complex pharmacophores. Researchers have leveraged its scaffold to develop novel molecules with enhanced binding affinity and selectivity. For instance, modifications at the 7-position or 6-position have been explored to improve metabolic stability and reduce off-target effects. These structural modifications underscore the compound's significance as a building block in rational drug design.

The synthesis of 8-chloro-5-methyl-1,2,3,4-tetrahydroquinoline typically involves multi-step organic transformations starting from readily available quinoline derivatives. The chlorination step at the 8-position is often achieved using reagents such as phosphorus oxychloride or sulfuryl chloride under controlled conditions. Subsequent methylation at the 5-position can be accomplished using dimethyl sulfate or methyl iodide in the presence of a base catalyst. These synthetic routes highlight the compound's accessibility while maintaining high purity standards necessary for pharmaceutical applications.

From a computational chemistry perspective, 8-chloro-5-methyl-1,2,3,4-tetrahydroquinoline has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have revealed that the chloro group exerts a strong electron-withdrawing effect, which can be exploited to fine-tune binding interactions with protein receptors. Similarly, the methyl group has been shown to influence hydrogen bonding patterns, providing insights into how structural variations can impact drug efficacy.

The pharmacological profile of 8-chloro-5-methyl-1,2,3,4-tetrahydroquinoline has been further explored through in vitro assays. Initial studies have demonstrated its ability to inhibit certain kinases associated with cancer cell proliferation. Additionally, preclinical trials have indicated potential therapeutic benefits in models of inflammation and pain management. These findings align with broader trends in drug discovery where tetrahydroquinoline derivatives are being recognized for their multifaceted biological activities.

As research progresses，the applications of 8-chloro-5-methyl-1，2，3，4-tetrahydroquinoline are expected to expand into new therapeutic areas. The compound's unique structural features offer opportunities for designing next-generation drugs with improved pharmacokinetic properties and reduced side effects. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive innovation in this domain，leading to novel treatments for unmet medical needs.

In conclusion，8-chloro-5-methyl-1，2，3，4-tetrahydroquinoline (CAS No. 1698991-31-9) represents a promising compound in medicinal chemistry with significant potential for therapeutic development。Its structural versatility、biological activity、and synthetic accessibility position it as a key player in ongoing research efforts aimed at addressing complex diseases。As our understanding of its pharmacological mechanisms continues to evolve，so too will its role as an indispensable tool in drug discovery。